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Chemical Characterization of 4-Methylundecane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Methylundecane

CAS No.: 2980-69-0

Cat. No.: S562483

The table below summarizes the available physicochemical data for 4-Methylundecane, which is essential

for its use as a reference standard.

Property Value

CAS Number 2980-69-0 [1] [2] [3]
Molecular Formula Ci12H26 [1] [2] [3]

Molecular Weight 170.33 g/mol [1] [2] [3]
Chemical Name 4-Methylundecane [1] [2]
Appearance Not specified in search results
Storage 2-8°C (Refrigerator) [1]

ANDA Submission Framework

While 4-Methylundecane is not specifically mentioned, the general ANDA process is well-defined. An
Abbreviated New Drug Application (ANDA) is submitted to the FDA for the review and potential approval

of a generic drug product [4]. Its key characteristics include:
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e "Abbreviated" Nature: ANDAs are not required to include preclinical (animal) and clinical (human)
data to establish safety and effectiveness. Instead, applicants must scientifically demonstrate that
their product is bioequivalent to the reference listed brand-name drug [4].

¢ Legal Basis: The ANDA pathway was established by the Drug Price Competition and Patent Term
Restoration Act of 1984 (Hatch-Waxman Amendments) [4].

For a comprehensive overview of forms and technical requirements, you should consult the dedicated FDA

resources for ANDA Forms and Submission Requirements [5].

Potential Analytical Application Workflow

Supplier information suggests 4-Methylundecane can be used as a high-quality reference standard for
analytical purposes [2]. The diagram below outlines a general workflow for using such a compound in

pharmaceutical analysis, particularly in gas chromatography (GC) methods.
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Suggestions for Protocol Development

Since direct information is unavailable, here are suggestions for creating application notes:
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¢ Consult Official Guidance: The FDA provides extensive Guidance Documents for ANDAs and
product-specific guidances for generic drug development [4]. These are critical for current regulatory
expectations.

¢ Define the Specific Role: The experimental protocol would depend entirely on the intended function
of 4-Methylundecane. It could be used as a system suitability standard in chromatography to
ensure instrument performance or potentially as a quantitative standard for related substances.

e Develop a Detailed GC Protocol: Based on its use as a volatile compound, a protocol using Gas
Chromatography (GC) would be appropriate [6]. The method should detail sample preparation,
column selection (e.g., a non-polar column like DB-5), temperature programs, and detection (e.g.,
Mass Spectrometry).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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